2-((2-Chlorophenyl)carbonyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile

• IUPAC Name: (E)-2-(2-chlorobenzoyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile
• InChI: InChI=1S/C14H9ClN4O/c15-12-5-2-1-4-11(12)13(20)10(8-16)9-19-14-17-6-3-7-18-14/h1-7,9H,(H,17,18,19)/b10-9+
• InChI Key: ZVNQAZQIMPXCJC-MDZDMXLPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C(=CNC2=NC=CC=N2)C#N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)/C(=C/NC2=NC=CC=N2)/C#N)Cl
• Molecular Formula: C14H9ClN4O
• Molecular Weight: 284.70 g/mol
• CAS No.: 883224-77-9

Description

2-((2-Chlorophenyl)carbonyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile is a useful research compound. Its molecular formula is C14H9ClN4O and its molecular weight is 284.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Systems

The reactivity of compounds structurally related to "2-((2-Chlorophenyl)carbonyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile" has been explored in the synthesis of various heterocyclic systems, demonstrating their utility in organic synthesis. For instance, derivatives have been utilized in the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, 5H-thiazolo[3,2-a]pyrimidin-5-one, and other complex molecules, highlighting their versatility in constructing pyrimidine-containing frameworks (Selič, Grdadolnik, & Stanovnik, 1997).

Crystal Structure Analysis

The crystal structure analysis of compounds related to "this compound," such as nuarimol (a pyrimidine fungicide), provides insights into their molecular configuration, interactions, and stability. Studies have shown the detailed crystal arrangement and the intermolecular interactions, offering a foundation for understanding the structural prerequisites for biological activity and material properties (Kang, Kim, Park, & Kim, 2015).

Novel Transformations in Synthetic Chemistry

Research into the amino and carbonyl/nitrile groups of thiophenes related to "this compound" has led to novel transformations, particularly in the synthesis of thienopyrimidine derivatives. These studies not only expand the chemical space of thiophene and pyrimidine derivatives but also open new pathways for the synthesis of compounds with potential biological activities (Pokhodylo, Shyyka, Savka, & Obushak, 2010).

Development of Antimicrobial and Antitubercular Agents

The structural framework of "this compound" derivatives has been harnessed in the synthesis of thiazolidinones and azetidinones with significant antimicrobial and antitubercular activities. These studies not only underscore the potential of such compounds in developing new therapeutic agents but also illustrate the importance of structural diversity in medicinal chemistry (Patel, Desai, Desai, & Chikhalia, 2006).